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Executive Summary
Beryllium-10 (¹⁰Be) is a long-lived cosmogenic radionuclide with significant applications in the

earth sciences, astrophysics, and environmental monitoring. A precise and accurate

determination of its half-life is fundamental to the reliability of dating techniques such as

surface exposure dating and the analysis of ice cores and marine sediments. This document

provides a comprehensive overview of the currently accepted half-life of Beryllium-10, details

the sophisticated experimental protocols used for its determination, and presents its nuclear

decay pathway. Recent measurements have converged on a value with significantly reduced

uncertainty, enhancing the robustness of chronological studies that rely on this isotope.

Half-Life of Beryllium-10: Current Values
The half-life of Beryllium-10 has been the subject of several key studies over the years, with

recent measurements providing a more precise and consistent value. Earlier determinations

showed a notable scatter, ranging from approximately 1.3 to 1.6 million years.[1] However, two

independent, concurrent studies in 2010 significantly narrowed this uncertainty. These studies,
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by Korschinek et al. and Chmeleff et al., yielded nearly identical results. Their weighted mean is

now the widely recommended value for the half-life of ¹⁰Be.[1][2][3][4]

A summary of various reported half-life values is presented in the table below.

Half-Life (in
Millions of Years,
Ma)

Uncertainty (Ma)
Experimental
Method(s)

Reference

1.387 ± 0.012

Weighted mean of

Korschinek et al.

(2010) and Chmeleff

et al. (2010)

[2][3][5]

1.388 ± 0.018
HI-ERD and Liquid

Scintillation Counting

Korschinek et al.

(2010)[2][3]

1.386 ± 0.016

MC-ICP-MS and

Liquid Scintillation

Counting

Chmeleff et al. (2010)

[1][2]

1.39 - (Rounded value) [6]

1.52 ± 0.05
Liquid Scintillation

Counting
[7]

1.51 ± 0.04
(Older accepted

value)
[8]

Experimental Protocols for Half-Life Determination
The accurate determination of the half-life of ¹⁰Be relies on two primary measurements: the

number of ¹⁰Be atoms in a given sample and the activity (rate of decay) of that same sample.

The half-life (ngcontent-ng-c3973722063="" _nghost-ng-c798938392="" class="inline ng-star-

inserted">

𝑇1/2 T1/2​

) is then calculated using the decay law equation. The methodologies employed in the pivotal
2010 studies are outlined below.
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Master Solution Preparation and Isotope Dilution
The foundation of these experiments was the creation of a highly enriched ¹⁰Be master

solution.[2][3] To precisely determine the concentration of ¹⁰Be atoms, a series of isotope

dilutions were prepared. This involved taking aliquots of the ¹⁰Be master solution and spiking

them with known masses of the stable isotope, Beryllium-9 (⁹Be).[2][3][9] This creates a set of

solutions with varying but precisely known ⁹Be additions.

Determination of Isotopic Ratio (¹⁰Be/⁹Be)
Measuring the ¹⁰Be/⁹Be atom ratio with high accuracy is critical and has been a source of

uncertainty in past experiments due to mass fractionation in conventional mass spectrometers.

[1] The two key studies employed different, advanced techniques to overcome this challenge.

The Korschinek et al. (2010) study utilized HI-ERD for the first time for this purpose.[2][3][4]

Principle: A high-energy heavy ion beam is directed at the sample target. The incident ions

elastically scatter off the nuclei in the sample. The recoiling isotopes (⁹Be and ¹⁰Be) are

ejected from the sample and identified by an energy-loss detector.[10]

Protocol Workflow:

Aliquots from the isotope dilution series were deposited onto silicon wafers to create thin,

uniform targets.[10]

The targets were bombarded with a high-energy ion beam.

A detector system, similar to those used in Accelerator Mass Spectrometry (AMS),

measured the energy loss and total energy of the recoiling beryllium isotopes.[10]

This allows for the unambiguous separation and counting of ⁹Be and ¹⁰Be atoms, yielding

a precise isotopic ratio that is not subject to the same mass fractionation issues as other

methods.[2][3]

A least-squares fit to the data from the dilution series was used to calculate the initial ¹⁰Be

concentration in the master solution.[2][3]

The Chmeleff et al. (2010) study employed MC-ICP-MS to determine the isotopic ratios.[11][9]
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Principle: This technique uses an inductively coupled plasma to ionize the sample. The ions

are then passed through a magnetic sector mass spectrometer that separates them based

on their mass-to-charge ratio. Multiple detectors (Faraday cups) simultaneously collect the

ion beams of different isotopes, allowing for very precise ratio measurements.

Protocol Workflow:

The prepared isotope dilution solutions were introduced into the ICP-MS system.

The instrument was calibrated to correct for mass discrimination by analyzing samples of

other elements with known isotopic ratios to establish a mass fractionation relationship.

[10]

The ¹⁰Be/⁹Be ratios were measured for each solution in the dilution series.

The initial concentration of ¹⁰Be in the master solution was determined by isotope dilution

analysis from the measured ratios.[9]

Specific Activity Measurement
With the concentration of ¹⁰Be atoms accurately determined, the next step was to measure the

specific activity of the master solution. Both studies used Liquid Scintillation Counting (LSC) for

this purpose.[2][3][11][9]

Principle: An aliquot of the radioactive sample is mixed with a scintillation cocktail. The beta

particles emitted by ¹⁰Be during its decay transfer energy to solvent molecules in the cocktail,

which in turn excites fluor molecules. As the fluors de-excite, they emit photons of light

(scintillations). Photomultiplier tubes detect these light flashes, converting them into electrical

pulses that are counted. The pulse rate is directly proportional to the radioactivity of the

sample.

Protocol Workflow:

A precise volume of the ¹⁰Be master solution was mixed with a scintillation cocktail in a

vial.
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To minimize the risk of ¹⁰Be adsorbing to the glass walls of the vials, which would affect

counting efficiency, the vials were pre-coated with a ⁹Be solution.[11]

The vials were placed in a liquid scintillation counter to measure the decay events over a

sufficient period to achieve high statistical precision.

The CIEMAT/NIST efficiency tracing method was used for accurate calibration, ensuring

the conversion from counts per minute to absolute activity (in Becquerels) was reliable.[11]

Decay Pathway of Beryllium-10
Beryllium-10 undergoes beta-minus (β⁻) decay, transforming into the stable isotope Boron-10

(¹⁰B). In this process, a neutron within the ¹⁰Be nucleus is converted into a proton, and a high-

energy electron (beta particle) and an electron antineutrino are emitted.[6]

The nuclear equation for this decay is: ¹⁰Be → ¹⁰B + e⁻ + ν̅e

The maximum energy released during this decay is 556.0 keV.

Below is a diagram illustrating the decay pathway of Beryllium-10.

Beta-Minus (β⁻) Decay
Half-Life: 1.387 ± 0.012 Ma

Beryllium-10 (¹⁰Be)
Protons: 4

Neutrons: 6

Boron-10 (¹⁰B)
Protons: 5

Neutrons: 5
(Stable)

 Emits:
 Electron (e⁻)

 Antineutrino (ν̅e)

Click to download full resolution via product page

Caption: Beta decay pathway of Beryllium-10 to the stable Boron-10 isotope.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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